2-[1-(3-chlorobenzyl)-4-piperidinyl]-1,2,3,4-tetrahydroisoquinoline oxalate

• IUPAC Name: 2-[1-[(3-chlorophenyl)methyl]piperidin-4-yl]-3,4-dihydro-1H-isoquinoline;oxalic acid
• InChI: InChI=1S/C21H25ClN2.C2H2O4/c22-20-7-3-4-17(14-20)15-23-11-9-21(10-12-23)24-13-8-18-5-1-2-6-19(18)16-24;3-1(4)2(5)6/h1-7,14,21H,8-13,15-16H2;(H,3,4)(H,5,6)
• InChI Key: ABNCEOWPVJMRKF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC3=CC=CC=C3C2)CC4=CC(=CC=C4)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C23H27ClN2O4
• Molecular Weight: 430.9 g/mol

Description

2-[1-(3-chlorobenzyl)-4-piperidinyl]-1,2,3,4-tetrahydroisoquinoline oxalate is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It is a member of the tetrahydroisoquinoline family of compounds and has been found to have properties that make it a promising candidate for the treatment of several diseases.

Mechanism of Action

The mechanism of action of 2-[1-(3-chlorobenzyl)-4-piperidinyl]-1,2,3,4-tetrahydroisoquinoline oxalate has been studied in the laboratory. It has been found to act as an inhibitor of several enzymes that are involved in the progression of cancer and neurodegenerative diseases. It has also been found to have neuroprotective effects, which may be beneficial in the treatment of Alzheimer's and Parkinson's diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in the laboratory. It has been found to have activity against several disease targets, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been found to have neuroprotective effects, which may be beneficial in the treatment of Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(3-chlorobenzyl)-4-piperidinyl]-1,2,3,4-tetrahydroisoquinoline oxalate in laboratory experiments include its potential therapeutic applications and its ability to inhibit several disease targets. Its limitations include the need for further research to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on 2-[1-(3-chlorobenzyl)-4-piperidinyl]-1,2,3,4-tetrahydroisoquinoline oxalate. These include:
1. Further studies on its mechanism of action and its potential therapeutic applications.
2. Studies on its safety and efficacy in humans.
3. Development of new derivatives of this compound with improved properties.
4. Studies on its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases.
5. Development of new methods for the synthesis of this compound that are more efficient and environmentally friendly.

Scientific Research Applications

2-[1-(3-chlorobenzyl)-4-piperidinyl]-1,2,3,4-tetrahydroisoquinoline oxalate has been the subject of scientific research due to its potential therapeutic applications. It has been found to have activity against several disease targets, including cancer, Alzheimer's disease, and Parkinson's disease.